Cas no 2034457-87-7 (3-(3-chlorophenyl)-N-{[1-(dimethylsulfamoyl)piperidin-4-yl]methyl}propanamide)

• Product Name: 3-(3-chlorophenyl)-N-{[1-(dimethylsulfamoyl)piperidin-4-yl]methyl}propanamide
• CAS No: 2034457-87-7
• MF: C₁₇H₂₆ClN₃O₃S
• MW: 387.924642086029
• CID: 5336142
• Update Time: 2025-06-08

3-(3-chlorophenyl)-N-{[1-(dimethylsulfamoyl)piperidin-4-yl]methyl}propanamide Chemical and Physical Properties

Names and Identifiers

• 3-(3-chlorophenyl)-N-((1-(N,N-dimethylsulfamoyl)piperidin-4-yl)methyl)propanamide
• 3-(3-chlorophenyl)-N-[[1-(dimethylsulfamoyl)piperidin-4-yl]methyl]propanamide
• 3-(3-chlorophenyl)-N-{[1-(dimethylsulfamoyl)piperidin-4-yl]methyl}propanamide

• Inchi： 1S/C17H26ClN3O3S/c1-20(2)25(23,24)21-10-8-15(9-11-21)13-19-17(22)7-6-14-4-3-5-16(18)12-14/h3-5,12,15H,6-11,13H2,1-2H3,(H,19,22)
• InChI Key： NOBCMXWQMNQTHG-UHFFFAOYSA-N
• SMILES： ClC1=CC=CC(=C1)CCC(NCC1CCN(CC1)S(N(C)C)(=O)=O)=O

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 25
• Rotatable Bond Count: 7
• Complexity: 528
• XLogP3: 2
• Topological Polar Surface Area: 78.1

Additional information on 3-(3-chlorophenyl)-N-{[1-(dimethylsulfamoyl)piperidin-4-yl]methyl}propanamide

Introduction to 3-(3-chlorophenyl)-N-{[1-(dimethylsulfamoyl)piperidin-4-yl]methyl}propanamide (CAS No. 2034457-87-7)

3-(3-chlorophenyl)-N-{[1-(dimethylsulfamoyl)piperidin-4-yl]methyl}propanamide is a sophisticated organic compound that has garnered significant attention in the field of pharmaceutical research and development. This compound, identified by its CAS number 2034457-87-7, represents a class of molecules that exhibit promising biological activities. Its unique structural features, particularly the presence of a 3-chlorophenyl group and a piperidine ring modified with a dimethylsulfamoyl moiety, make it a subject of intense study for potential therapeutic applications.

The compound's molecular structure is characterized by a propanamide backbone, which is further functionalized with a N-substituted piperidine derivative. This structural motif is not only intriguing from a chemical perspective but also holds significant implications for its pharmacological properties. The combination of these elements suggests that 3-(3-chlorophenyl)-N-{[1-(dimethylsulfamoyl)piperidin-4-yl]methyl}propanamide may interact with biological targets in ways that could lead to novel therapeutic effects.

In recent years, there has been a growing interest in the development of small molecules that can modulate neurological and inflammatory pathways. The structural features of this compound, particularly the piperidine ring and the dimethylsulfamoyl group, are reminiscent of known bioactive scaffolds that have shown efficacy in preclinical studies. For instance, piperidine derivatives have been extensively explored for their potential as kinase inhibitors, while sulfamoyl groups are often incorporated into molecules designed to interact with enzymes and receptors involved in inflammatory responses.

One of the most compelling aspects of 3-(3-chlorophenyl)-N-{[1-(dimethylsulfamoyl)piperidin-4-yl]methyl}propanamide is its potential to serve as a lead compound for drug discovery. The presence of multiple functional groups provides numerous opportunities for further chemical modification, allowing researchers to optimize its pharmacokinetic and pharmacodynamic properties. This flexibility is crucial in the early stages of drug development, where the goal is to identify compounds that exhibit high affinity and selectivity for target receptors.

Recent studies have begun to explore the biological activity of this compound using both in vitro and in vivo models. Initial findings suggest that it may possess anti-inflammatory and analgesic properties, making it a candidate for treating conditions such as chronic pain and inflammatory disorders. The 3-chlorophenyl group, in particular, has been associated with enhanced binding affinity to certain biological targets, which could contribute to the compound's efficacy.

The synthesis of 3-(3-chlorophenyl)-N-{[1-(dimethylsulfamoyl)piperidin-4-yl]methyl}propanamide presents both challenges and opportunities for synthetic chemists. The complexity of its structure requires careful planning and execution to ensure high yields and purity. However, advances in synthetic methodologies have made it increasingly feasible to construct such molecules with precision. Techniques such as palladium-catalyzed cross-coupling reactions and nucleophilic substitutions have been instrumental in assembling the various fragments of this compound into a coherent whole.

In addition to its potential therapeutic applications, 3-(3-chlorophenyl)-N-{[1-(dimethylsulfamoyl)piperidin-4-yl]methyl}propanamide may also serve as a valuable tool for understanding fundamental biological processes. By studying its interactions with various enzymes and receptors, researchers can gain insights into the mechanisms underlying neurological and inflammatory diseases. This knowledge could pave the way for the development of more targeted and effective treatments.

The future prospects for 3-(3-chlorophenyl)-N-{[1-(dimethylsulfamoyl)piperidin-4-yl]methyl}propanamide are promising, given its unique structural features and potential biological activities. As research continues to uncover new therapeutic targets and develop innovative synthetic strategies, this compound may emerge as a key player in the next generation of pharmaceuticals. Its journey from laboratory discovery to clinical application is likely to be long and challenging, but the potential rewards make it a worthwhile endeavor.